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Compound of Interest

Compound Name:
1-(3-Bromophenyl)-2-

methylpropan-1-one

Cat. No.: B1287588 Get Quote

Essential Safety and Handling Guide for 1-(3-
Bromophenyl)-2-methylpropan-1-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-(3-Bromophenyl)-2-methylpropan-1-one (CAS No. 2415-93-2).

Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification
1-(3-Bromophenyl)-2-methylpropan-1-one is classified as a hazardous substance. The

following table summarizes its GHS classifications:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity,

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling this chemical.
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PPE Category Item Specification Purpose

Eye/Face Protection Safety Goggles

Chemical splash

goggles meeting ANSI

Z87.1 standard or

equivalent.[2]

Protects eyes from

splashes and vapors.

Face Shield
To be used in addition

to goggles.

Required when there

is a risk of explosion

or significant splash.

[2]

Hand Protection
Chemical-resistant

gloves

Nitrile or Neoprene

are recommended.[2]

Protects skin from

absorption. Inspect

gloves before each

use.

Body Protection Laboratory Coat
Flame-resistant and

fully buttoned.[2]

Protects against

splashes and potential

fire hazards.

Respiratory Protection
NIOSH-approved

respirator

Use if engineering

controls (fume hood)

are insufficient or in

emergencies.[2]

Protects against

inhalation of harmful

vapors.

Experimental Workflow and Handling Procedures
The following diagram outlines the standard operating procedure for the safe handling of 1-(3-
Bromophenyl)-2-methylpropan-1-one from receipt to disposal.
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Safe Handling Workflow for 1-(3-Bromophenyl)-2-methylpropan-1-one

Preparation

Handling & Experimentation

Post-Experiment & Disposal

Review SDS

Don Appropriate PPE

Prepare Work Area (Chemical Fume Hood)

Weigh/Measure Chemical in Fume Hood

Begin work

Perform Experiment

Decontaminate Work Area

Experiment complete

Segregate and Label Waste Doff and Dispose of Contaminated PPE

Dispose of Waste via Approved Channels

Click to download full resolution via product page

Caption: Workflow for safe handling of 1-(3-Bromophenyl)-2-methylpropan-1-one.
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Step-by-Step Handling and Disposal Plan
1. Pre-Experiment Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for 1-(3-Bromophenyl)-2-methylpropan-1-one.

Personal Protective Equipment (PPE): Don all required PPE as specified in the table above.

Engineering Controls: All handling of this compound must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[2] Ensure eyewash stations and safety

showers are readily accessible.[2]

2. Handling and Experimentation:

Dispensing: Carefully weigh or measure the required amount of the chemical within the fume

hood. Avoid generating dust or vapors.

Performing the Reaction: Keep the container tightly closed when not in use.[3] Avoid contact

with skin, eyes, and clothing.[3]

Heating: If heating is required, be aware that fire may produce irritating, corrosive, and/or

toxic gases.[4] Keep away from open flames, hot surfaces, and sources of ignition.[4]

3. First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If feeling unwell, call a

POISON CENTER or doctor.[4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor if you feel unwell.

[4][5]

4. Spill and Accidental Release:

Evacuate: Immediately evacuate the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wear appropriate PPE, including respiratory protection.[4] Contain the spill

using an inert absorbent material (e.g., sand, vermiculite).[2]

Collection: Sweep or scoop up the absorbed material and place it into a sealed, labeled

container for hazardous waste disposal.[4]

Prevention: Prevent the spill from entering drains or waterways.[4]

5. Waste Disposal:

Regulations: Dispose of contents and container in accordance with local, regional, and

national regulations.[4] This should be treated as industrial waste.[4]

Containers: Use closed, unbreakable containers for waste.
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Contaminated Packaging: Dispose of any contaminated packaging in the same manner as

the chemical waste.

By adhering to these safety protocols, researchers can minimize the risks associated with

handling 1-(3-Bromophenyl)-2-methylpropan-1-one and maintain a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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